Cas no 2172163-44-7 (5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172163-44-7
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 5804219
• PubChem ID: 165733262
• Update Time: 2025-06-14

5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde
• 2172163-44-7
• EN300-1610025

• Inchi： 1S/C13H20N2O3S/c1-2-3-7-19(17,18)13-12(10-16)8-14-15(13)9-11-5-4-6-11/h8,10-11H,2-7,9H2,1H3
• InChI Key： YHKNEOQPVBNHJJ-UHFFFAOYSA-N
• SMILES： S(CCCC)(C1=C(C=O)C=NN1CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 284.11946368g/mol
• Monoisotopic Mass: 284.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.4Ų

Additional information on 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172163-44-7)

The compound 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172163-44-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyrazole core modified with a butane sulfonyl group and a cyclobutylmethyl substituent, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and enzyme modulators.

In recent years, the search for heterocyclic compounds with enhanced pharmacokinetic properties has intensified, and 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde fits this trend perfectly. Its aldehyde functionality allows for further derivatization, making it a versatile building block in organic synthesis. This aligns with the growing interest in click chemistry and fragment-based drug design, which are hot topics in pharmaceutical research. Additionally, its sulfonyl group contributes to improved solubility and binding affinity, addressing common challenges in drug development.

The compound's CAS No. 2172163-44-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are exploring its role in targeting protein-protein interactions and allosteric sites, which are critical areas in the development of next-generation therapeutics. Furthermore, its structural features make it a candidate for catalysis and material science applications, such as the design of metal-organic frameworks (MOFs) or polymer additives.

From an SEO perspective, queries like "pyrazole derivatives in drug discovery" or "sulfonyl-containing aldehydes" often lead to discussions about this compound. Its synthetic accessibility and functional group diversity also make it a subject of interest for green chemistry initiatives, which aim to reduce waste and improve efficiency in chemical processes. As the demand for sustainable synthesis grows, 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde could play a pivotal role in advancing eco-friendly methodologies.

In summary, 5-(butane-1-sulfonyl)-1-(cyclobutylmethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172163-44-7) represents a promising scaffold for multidisciplinary research. Its applications span from pharmaceuticals to advanced materials, and its relevance to contemporary scientific challenges ensures its continued prominence in the literature. For researchers seeking highly functionalized pyrazoles or sulfonated building blocks, this compound offers a compelling avenue for exploration.